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Compound of Interest

Compound Name: Prifelone

Cat. No.: B1678098

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical compounds is a critical component of laboratory operations.
This document provides essential procedural guidance for the proper disposal of Prifelone,
safeguarding both personnel and the environment.

The primary recommended method for the disposal of Prifelone is through a licensed
professional waste disposal service. The material should be dissolved or mixed with a
combustible solvent and incinerated in a chemical incinerator equipped with an afterburner and
scrubber.[1] Adherence to all federal, state, and local environmental regulations is mandatory.

[1]

Prifelone Chemical and Physical Properties

A comprehensive understanding of a compound's properties is essential for safe handling and
disposal. The following table summarizes key quantitative data for Prifelone.
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Property Value Source

Molecular Formula C19H2402S PubChem[1]
Molecular Weight 316.5 g/mol PubChem[1]
Solubility in DMSO 55 mg/mL (173.8 mM) TargetMol[2]
CAS Number 69425-13-4 PubChem[1]
XLogP3 6.3 PubChem[1]

Note: Sonication is recommended to aid in the dissolution of Prifelone in DMSO.[2]

Disposal Decision Workflow

The following diagram outlines the logical steps for the proper disposal of Prifelone waste in a
laboratory setting. This workflow is designed to ensure that all safety and regulatory

considerations are met.
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Caption: Prifelone Disposal Decision Workflow.
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Step-by-Step Disposal Protocol

Based on available safety data, the following steps should be taken for the disposal of
Prifelone:

o Consult the Safety Data Sheet (SDS): Before handling, always review the most current SDS
for Prifelone to be aware of all hazards and handling precautions.[1]

o Wear Appropriate Personal Protective Equipment (PPE): At a minimum, this should include
chemical safety goggles, protective gloves, and a lab coat.

o Prepare for Disposal: For disposal, Prifelone should be dissolved or mixed with a
combustible solvent. This should be done in a well-ventilated area, such as a fume hood.

e Engage a Licensed Waste Disposal Service: Contact a certified and licensed professional
waste disposal company to arrange for the pickup and disposal of the prepared Prifelone
waste.[1]

» Ensure Proper Incineration: The designated disposal method is chemical incineration that
utilizes an afterburner and a scrubber to minimize environmental release.[1]

e Maintain Detailed Records: Document the date, quantity, and method of disposal in your
laboratory's chemical waste records in accordance with your institution's policies and local
regulations.

It is important to note that Prifelone is considered non-hazardous for transport according to
RID/ADR, IATA, and IMO regulations.[1] Furthermore, it is not classified as a hazardous
substance or mixture according to Regulation (EC) No. 1272/2008.[1] However, all waste
disposal should be handled with the assumption that it is a potentially hazardous material to
ensure the highest level of safety.

No specific experimental protocols for the disposal of Prifelone were cited in the available
reference materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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